Cas no 898750-98-6 (2,3-Dichloro-2'-morpholinomethyl benzophenone)

• Product Name: 2,3-Dichloro-2'-morpholinomethyl benzophenone
• CAS No: 898750-98-6
• MF: C₁₈H₁₇Cl₂NO₂
• MW: 350.239083051682
• MDL: MFCD03842441
• CID: 869856
• PubChem ID: 24725161
• Update Time: 2025-05-26

2,3-Dichloro-2'-morpholinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• (2,3-dichlorophenyl)-[2-(morpholin-4-ylmethyl)phenyl]methanone
• 2,3-DICHLORO-2'-MORPHOLINOMETHYL BENZOPHENONE
• 2,3,5-TRI-O-P-CHLOROBENZOYL-D-RIBOFURANOSIDE
• 898750-98-6
• MFCD03842441
• AKOS016020790
• 2,3-DICHLORO-2'-MORPHOLINOMETHYLBENZOPHENONE
• DTXSID00643557
• (2,3-Dichlorophenyl){2-[(morpholin-4-yl)methyl]phenyl}methanone
• 2,3-Dichloro-2'-morpholinomethyl benzophenone

• MDL： MFCD03842441
• Inchi： 1S/C18H17Cl2NO2/c19-16-7-3-6-15(17(16)20)18(22)14-5-2-1-4-13(14)12-21-8-10-23-11-9-21/h1-7H,8-12H2
• InChI Key： KZEUDOSQAVCHPN-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(C1=CC=CC=C1CN1CCOCC1)=O)Cl

Computed Properties

• Exact Mass: 349.06400
• Monoisotopic Mass: 349.0636342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.302
• Boiling Point: 507.3°C at 760 mmHg
• Flash Point: 260.6°C
• Refractive Index: 1.603
• PSA: 29.54000
• LogP: 3.99450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 2,3-Dichloro-2'-morpholinomethyl benzophenone

Professional Introduction to 2,3-Dichloro-2'-morpholinomethyl benzophenone (CAS No. 898750-98-6)

2,3-Dichloro-2'-morpholinomethyl benzophenone, identified by its Chemical Abstracts Service (CAS) number 898750-98-6, is a significant compound in the field of pharmaceutical chemistry and chemical biology. This compound has garnered attention due to its unique structural properties and potential applications in the development of novel therapeutic agents. The presence of both chloro and morpholino substituents in its molecular framework suggests a high degree of reactivity and versatility, making it a valuable intermediate in synthetic chemistry.

The benzophenone core of 2,3-Dichloro-2'-morpholinomethyl benzophenone is a well-known scaffold in medicinal chemistry, often utilized for its ability to form stable complexes with biological targets. The introduction of chlorine atoms at the 2 and 3 positions enhances the electrophilicity of the molecule, facilitating various chemical transformations. Additionally, the morpholino group introduces a nitrogen-rich environment that can interact with biological systems, potentially modulating enzyme activity or receptor binding.

In recent years, there has been a growing interest in developing small-molecule inhibitors for therapeutic purposes. The structural features of 2,3-Dichloro-2'-morpholinomethyl benzophenone make it an attractive candidate for such applications. For instance, studies have shown that benzophenone derivatives can exhibit inhibitory effects on various kinases and other enzymes involved in disease pathways. The chloro and morpholino substituents may play crucial roles in modulating the binding affinity and selectivity of these inhibitors.

One of the most compelling aspects of 2,3-Dichloro-2'-morpholinomethyl benzophenone is its potential as a building block for more complex molecules. Researchers have leveraged its reactivity to synthesize a variety of derivatives with tailored properties. These derivatives have been explored in preclinical studies for their ability to interact with biological targets in novel ways. The morpholino group, in particular, has been found to enhance solubility and bioavailability, which are critical factors in drug development.

The pharmaceutical industry has been increasingly focused on developing treatments for neurological disorders, cancer, and infectious diseases. The unique structural features of 2,3-Dichloro-2'-morpholinomethyl benzophenone make it a promising candidate for addressing these challenges. For example, preliminary studies have suggested that derivatives of this compound may exhibit neuroprotective properties by interacting with specific receptors or enzymes involved in neurodegenerative processes. Additionally, its potential as an antitumor agent has been explored due to its ability to disrupt key signaling pathways in cancer cells.

The synthesis of 2,3-Dichloro-2'-morpholinomethyl benzophenone involves multi-step organic reactions that highlight the compound's synthetic utility. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that researchers have access to high-quality material for their studies. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this molecule.

In conclusion, 2,3-Dichloro-2'-morpholinomethyl benzophenone (CAS No. 898750-98-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.